Cas no 898343-14-1 (N-(3,4-dimethylphenyl)-2-6-ethoxy-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide)

• Product Name: N-(3,4-dimethylphenyl)-2-6-ethoxy-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• CAS No: 898343-14-1
• MF: C₃₀H₃₀N₂O₄
• MW: 482.570208072662
• CID: 5986431
• PubChem ID: 16825331
• Update Time: 2025-10-31

N-(3,4-dimethylphenyl)-2-6-ethoxy-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-2-6-ethoxy-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• N-(3,4-dimethylphenyl)-2-[6-ethoxy-3-(4-ethylbenzoyl)-4-oxoquinolin-1-yl]acetamide
• F1609-0315
• N-(3,4-dimethylphenyl)-2-[6-ethoxy-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide
• AKOS001819831
• N-(3,4-dimethylphenyl)-2-(6-ethoxy-3-(4-ethylbenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide
• 898343-14-1

• Inchi： 1S/C30H30N2O4/c1-5-21-8-10-22(11-9-21)29(34)26-17-32(18-28(33)31-23-12-7-19(3)20(4)15-23)27-14-13-24(36-6-2)16-25(27)30(26)35/h7-17H,5-6,18H2,1-4H3,(H,31,33)
• InChI Key： RWGZEYKEUBATHM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(C)=C1)(=O)CN1C2=C(C=C(OCC)C=C2)C(=O)C(C(=O)C2=CC=C(CC)C=C2)=C1

Computed Properties

• Exact Mass: 482.22055744g/mol
• Monoisotopic Mass: 482.22055744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 831
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 75.7Ų

Additional information on N-(3,4-dimethylphenyl)-2-6-ethoxy-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide

Recent Advances in the Study of N-(3,4-dimethylphenyl)-2-6-ethoxy-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide (CAS: 898343-14-1)

The compound N-(3,4-dimethylphenyl)-2-6-ethoxy-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide (CAS: 898343-14-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex quinoline-based structure, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, particularly in the context of inflammatory and oncological diseases.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. In vitro and in vivo studies have demonstrated that this molecule exhibits potent inhibitory effects on key enzymes and receptors, such as cyclooxygenase-2 (COX-2) and epidermal growth factor receptor (EGFR). These findings suggest that N-(3,4-dimethylphenyl)-2-6-ethoxy-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide could serve as a valuable lead compound for the development of novel anti-inflammatory and anti-cancer agents.

Pharmacokinetic studies have further revealed that the compound possesses favorable absorption and distribution profiles, with moderate bioavailability and a relatively long half-life. These properties make it a suitable candidate for further drug development. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects. Recent efforts have focused on structural modifications to enhance its selectivity and reduce toxicity.

In addition to its therapeutic potential, researchers have also explored the synthetic pathways for producing this compound efficiently and at scale. Novel synthetic routes have been developed to improve yield and purity, addressing some of the limitations associated with earlier methods. These advancements are critical for facilitating large-scale production and subsequent clinical trials.

Overall, the latest research on N-(3,4-dimethylphenyl)-2-6-ethoxy-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide underscores its potential as a versatile and impactful molecule in the pharmaceutical industry. Continued investigation into its biological activities and optimization of its chemical properties will be essential for translating these findings into clinically viable therapies. Future studies are expected to focus on preclinical validation and the exploration of combination therapies to maximize its therapeutic benefits.